Cas no 921563-73-7 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenoxy)acetamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenoxy)acetamide
• CAS No: 921563-73-7
• MF: C₂₁H₂₃FN₂O₄
• MW: 386.416729211807
• CID: 6221760
• PubChem ID: 40886690
• Update Time: 2025-08-01

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenoxy)acetamide
• AKOS024632716
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-fluorophenoxy)acetamide
• 921563-73-7
• F2261-0209
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C21H23FN2O4/c1-4-24-17-10-7-15(11-18(17)28-13-21(2,3)20(24)26)23-19(25)12-27-16-8-5-14(22)6-9-16/h5-11H,4,12-13H2,1-3H3,(H,23,25)
• InChI Key： JLBVCLWFGCDLDO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC)=O)=O

Computed Properties

• Exact Mass: 386.16418538g/mol
• Monoisotopic Mass: 386.16418538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenoxy)acetamide

N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-2-(4-Fluorophenoxy)Acetamide: A Comprehensive Overview

The compound with CAS No. 921563-73-7, known as N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-2-(4-Fluorophenoxy)Acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzoxazepine ring system fused with an acetamide group and a fluorophenoxy substituent. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities. The benzoxazepine core of this compound is particularly notable for its ability to interact with various biological targets, such as enzymes and receptors. The presence of the fluorophenoxy group further enhances the molecule's pharmacokinetic properties, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoxazepine ring through cyclization reactions and the subsequent attachment of the acetamide and fluorophenoxy groups. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. For example, it has demonstrated potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. The fluorophenoxy substituent plays a crucial role in modulating these activities by influencing the molecule's lipophilicity and hydrogen bonding capabilities.

One of the most exciting developments in recent research is the exploration of this compound's role in cancer therapy. Studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression. Furthermore, its benzoxazepine core provides a scaffold for further functionalization to enhance its therapeutic index.

In terms of environmental impact, this compound has been evaluated for its biodegradability and eco-toxicity. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to some other synthetic compounds currently in use.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a lead compound for drug development programs targeting chronic diseases such as Alzheimer's disease and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,Benzoxazepin-Yl)-2-(4-fluorophenoxy)Acetamide (CAS No. 921563-73) represents a significant advancement in organic chemistry with promising applications in pharmacology and medicine. Its unique structure and versatile properties make it a valuable tool for researchers exploring novel therapeutic strategies.